Cas no 1956331-01-3 (1-(4-Fluorophenyl)-3-oxocyclohexanecarbonitrile)

• Product Name: 1-(4-Fluorophenyl)-3-oxocyclohexanecarbonitrile
• CAS No: 1956331-01-3
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 5700285
• PubChem ID: 118990069
• Update Time: 2023-10-14

1-(4-Fluorophenyl)-3-oxocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1956331-01-3
• 1-(4-Fluorophenyl)-3-oxocyclohexanecarbonitrile

• Inchi： 1S/C13H12FNO/c14-11-5-3-10(4-6-11)13(9-15)7-1-2-12(16)8-13/h3-6H,1-2,7-8H2
• InChI Key： VACJKAKEMZPUPM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C#N)CC(CCC1)=O

Computed Properties

• Exact Mass: 217.090292168g/mol
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9Ų